Cas no 13947-58-5 (2-(1H-Tetraazol-5-yl)benzoic Acid)

2-(1H-Tetraazol-5-yl)benzoic Acid structure
13947-58-5 structure
Product Name:2-(1H-Tetraazol-5-yl)benzoic Acid
CAS No:13947-58-5
MF:C8H6N4O2
MW:190.158840656281
MDL:MFCD18459173
CID:120043
PubChem ID:555192
Update Time:2025-04-18

2-(1H-Tetraazol-5-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Tetrazol-5-yl)benzoic acid
    • 2-(1H-Tetrazol-5-yl)-benzoic acid
    • 2-(2H-tetrazol-5-yl)Benzoic acid
    • Benzoic acid,2-(2H-tetrazol-5-yl)-
    • ortho-carboxy-5-phenyltetrazole
    • 2-(1H-Tetraazol-5-yl)benzoic acid
    • 2-(1H-tetrazol-5-yl)benzoic acid(SALTDATA: FREE)
    • AKOS000300268
    • 13947-58-5
    • 2-(2-H-tetrazol-5-yl)benzoic acid
    • 2-(1H-1,2,3,4-tetrazol-5-yl)benzoic acid
    • TimTec1_002584
    • AKOS015958985
    • Benzoic acid, 2-(2H-tetrazol-5-yl)-
    • Oprea1_373129
    • KSC-20-074
    • HMS1541F10
    • 2-(2H-1,2,3,4-Tetraazol-5-yl)benzoic acid
    • tetrazole-5-benzoic acid
    • SR-01000532608-1
    • SY012308
    • CS-0316493
    • EN300-8588729
    • DTXSID30339279
    • MFCD03308576
    • SCHEMBL4164810
    • 2-(1H-Tetraazol-5-yl)benzoic acid #
    • FT-0677553
    • AC4138
    • KUC107405N
    • A886003
    • Benzoic acid, 2-(1H-tetrazol-5-yl)-
    • BS-35705
    • SR-01000532608
    • 2-(2H-1,2,3,4-TETRAZOL-5-YL)BENZOIC ACID
    • STK662714
    • 2-(1H-Tetraazol-5-yl)benzoic Acid
    • MDL： MFCD18459173
    • Inchi： 1S/C8H6N4O2/c13-8(14)6-4-2-1-3-5(6)7-9-11-12-10-7/h1-4H,(H,13,14)(H,9,10,11,12)
    • InChI Key： QRKJBXMXOAQYEC-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC=CC=1C1N=NNN=1)=O

Computed Properties

  • Exact Mass: 190.04900
  • Monoisotopic Mass: 190.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • Density: 1.518
  • Boiling Point: 473.6℃/760mmHg
  • Flash Point: 240.2°C
  • Refractive Index: 1.664
  • PSA: 91.76000
  • LogP: 0.56490

2-(1H-Tetraazol-5-yl)benzoic Acid Security Information

  • HazardClass：IRRITANT

2-(1H-Tetraazol-5-yl)benzoic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-Tetraazol-5-yl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016765-500
2-(1H-Tetrazol-5-yl)-benzoic acid
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Matrix Scientific
016765-1g
2-(1H-Tetrazol-5-yl)-benzoic acid, 90%
 13947-58-5 90%
1g
 $308.00 2023-09-11
Alichem
A019094551-5g
2-(1H-Tetrazol-5-yl)benzoic acid
 13947-58-5 95%
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 656.00 USD 2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016765-1g
2-(1H-Tetrazol-5-yl)-benzoic acid
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 5005.0CNY 2021-07-05
Matrix Scientific
174101-1g
2-(2H-1,2,3,4-Tetraazol-5-yl)benzoic acid
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1g
 $540.00 2023-09-10
Matrix Scientific
174101-5g
2-(2H-1,2,3,4-Tetraazol-5-yl)benzoic acid
 13947-58-5
5g
 $1260.00 2023-09-10
Matrix Scientific
174101-10g
2-(2H-1,2,3,4-Tetraazol-5-yl)benzoic acid
 13947-58-5
10g
 $1764.00 2023-09-10
Matrix Scientific
016765-500mg
2-(1H-Tetrazol-5-yl)-benzoic acid, 90%
 13947-58-5 90%
500mg
 $200.00 2023-09-11
Fluorochem
057689-250mg
2-(1H-Tetrazol-5-yl)-benzoic acid
 13947-58-5 95%
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 ￡126.00 2022-03-01

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